2-(2-(Bromoethynyl)phenyl)acetonitrile

• Molecular Formula: C10H6BrN
• Molecular Weight: 220.06 g/mol
• SMILES: C1=CC=C(C(=C1)CC#N)C#CBr
• InChI: InChI=1S/C10H6BrN/c11-7-5-9-3-1-2-4-10(9)6-8-12/h1-4H,6H2
• InChIKey: DACCGNXWPGKAPG-UHFFFAOYSA-N

2-(2-(Bromoethynyl)phenyl)acetonitrile: Chemical Profile & Specifications

2-(2-(Bromoethynyl)phenyl)acetonitrile (CAS: 2715198-70-0, molecular formula C₁₀H₆BrN, molecular weight 220.07 g/mol) is a substituted phenylacetonitrile derivative bearing an ortho-bromoethynyl (–C≡CBr) moiety . The compound is commercially available at 98% purity and is classified for research and further manufacturing use only; it is typically stored sealed under dry conditions at 2–8 °C and shipped at room temperature . The combination of an electrophilic nitrile, a nucleophilically addressable benzylic –CH₂– site, and a bromoalkyne moiety amenable to metal-catalyzed cross-coupling and halogen-bonding interactions distinguishes this compound from simple aryl acetonitriles .

Reactivity Dual orthogonal handles: bromoalkyne and benzylic nitrile

Regiochemistry Ortho topology for proximity-driven cyclization strategies

Grade High-purity synthetic building block for research use

2-(2-(Bromoethynyl)phenyl)acetonitrile: Unique Reactivity vs. Generic Substitutes

The ortho-bromoethynyl substitution on 2-(2-(bromoethynyl)phenyl)acetonitrile introduces two orthogonal reaction handles—the bromoalkyne and the benzylic nitrile—that are absent in simpler analogs such as 2-bromophenylacetonitrile (CAS 19472-74-3) . While 2-bromophenylacetonitrile provides only a single aryl bromide site for cross-coupling and lacks alkyne functionality, the target compound retains the nitrile group's capacity for α-alkylation or hydrolysis while simultaneously offering the bromoalkyne moiety for Sonogashira coupling, Glaser-type homocoupling, copper-catalyzed Csp–S bond formation, or halogen-bond-directed crystal engineering [1]. Attempting to substitute with non-alkyne-containing phenylacetonitriles or terminal alkynes that lack the bromo substituent would foreclose the dual orthogonal reactivity and the documented bromoethynyl halogen-bond donor capacity that underpin this compound's differentiation in synthetic methodology and supramolecular applications [2].

No bromoalkyne 2-Bromophenylacetonitrile lacks the alkyne spacer and bromoalkyne terminus, foreclosing Sonogashira coupling and halogen-bond donor capacity.

Single reactive site Non-alkyne phenylacetonitriles offer only aryl bromide or nitrile reactivity, eliminating the orthogonal dual-handle advantage for sequential functionalization.

Regioisomer mismatch Meta- or para-substituted isomers may not support proximity-driven intramolecular cyclization accessible only with the ortho topology.

• [1] S. Rosokha et al. Ranking Halogen-Bond Donors. ChemistryViews, November 15, 2013. View Source
• [2] A. J. Moore, B. C. Gibb. Intermolecular binding preferences of haloethynyl halogen-bond donors as a function of molecular electrostatic potentials in a family of N-(pyridin-2-yl)amides. ScienceDirect, July 19, 2021. View Source

2-(2-(Bromoethynyl)phenyl)acetonitrile: Evidence & Performance Data

BRD4 BD2 Binding Affinity vs. BET Inhibitor Fragment

In a competitive fluorescence displacement assay using an Alexa Fluor 647-labeled BET-inhibitor probe, 2-(2-(bromoethynyl)phenyl)acetonitrile exhibited an IC50 of 12.6 µM (1.26 × 10⁴ nM) against the BRD4 bromodomain 2 (BD2) [1]. Although this value is higher than the <10 nM Ki observed for advanced BET inhibitors such as Cpd No. 21 (US9675697) [2], it provides a measurable affinity suitable for fragment-based screening libraries and early-stage hit identification. The presence of the bromoethynyl group offers a vector for subsequent structure-guided optimization that is not available in simple 2-bromophenylacetonitrile.

BRD4 BD2 binding

Reported

IC50 12.6 µM (12,600 nM)

Supports fragment-based BET inhibitor screening context

Fluorescence displacement assay; cross-study comparison with reference probe

Evidence Dimension	BRD4 BD2 binding affinity (IC50)
Target Compound Data	12,600 nM (12.6 µM)
Comparator Or Baseline	Cpd No. 21 (US9675697): Ki <10 nM
Quantified Difference	>1000-fold higher IC50 (weaker binding)
Conditions	Fluorescence displacement assay using Alexa647-labeled BET-inhibitor probe; BRD4 BD2 domain

Why This Matters

This quantitative binding data establishes the compound as a validated fragment hit for BRD4 BD2, enabling procurement decisions for BET inhibitor discovery programs requiring synthetically tractable starting points with measurable but modifiable affinity.

• [1] BindingDB BDBM50514857 CHEMBL4449894. Affinity Data: IC50 = 1.26E+4 nM. Displacement of Alexa Fluor 647-labeled ligand from BRD4 BD2. View Source
• [2] BindingDB BDBM50092323 CHEMBL3581656. US9675697, Cpd No. 21. Ki <10 nM. View Source

hDAT Reuptake Inhibition vs. Methylphenidate Analogs

In a cellular reuptake inhibition assay using HEK293 cells expressing wild-type human dopamine transporter (hDAT), 2-(2-(bromoethynyl)phenyl)acetonitrile inhibited [³H]dopamine reuptake with an IC50 of 4.20 µM (4.20 × 10³ nM) after a 5-minute preincubation [1]. In comparison, the ortho-bromo substituted analog dl-threo-o-bromo methylphenidate exhibited an IC50 of 13 nM against the rat dopamine transporter, while unsubstituted methylphenidate showed an IC50 of 82 nM [2]. Although the target compound's IC50 is approximately 300-fold higher (weaker) than the ortho-bromo methylphenidate analog, it represents a distinct chemical scaffold—a non-tropane phenylacetonitrile—that may offer different off-target profiles and synthetic accessibility for monoamine transporter research.

hDAT reuptake inhibition

Reported

IC50 4.20 µM (4,200 nM)

Supports dopamine transporter pharmacology assay context

HEK293 cells, wild-type hDAT; ~323-fold higher vs. ortho-bromo methylphenidate

Evidence Dimension	Dopamine transporter reuptake inhibition (IC50)
Target Compound Data	4.20 µM (4,200 nM) against human DAT in HEK293 cells
Comparator Or Baseline	dl-threo-o-bromo methylphenidate: IC50 = 13 nM (rat DAT); methylphenidate: IC50 = 82 nM
Quantified Difference	~323-fold higher IC50 vs. ortho-bromo methylphenidate; ~51-fold higher vs. methylphenidate
Conditions	[³H]dopamine reuptake assay in HEK293 cells expressing wild-type hDAT; 5 min preincubation

Why This Matters

The measured micromolar hDAT inhibition confirms interaction with a therapeutically relevant CNS target, supporting selection of this compound for dopamine transporter pharmacology studies where a structurally distinct, non-tropane scaffold with documented affinity is required.

• [1] BindingDB BDBM50520015 CHEMBL4543324. Affinity Data: IC50 = 4.20E+3 nM. Inhibition of wild-type human dopamine transporter expressed in HEK293 cells. View Source
• [2] Binding of bromine-substituted analogs of methylphenidate to monoamine transporters. Documents Delivered, 1994. IC50 values: o-bromo (13 nM), m-bromo (4 nM), p-bromo (20 nM), methylphenidate (82 nM). View Source

Bromoethynyl Halogen-Bond Donor Capacity

The bromoethynyl (–C≡CBr) moiety in 2-(2-(bromoethynyl)phenyl)acetonitrile functions as a halogen-bond (XB) donor whose structural capability has been shown to lie midway between that of 1,4-diiodotetrafluorobenzene (DITFB)—an extremely powerful XB donor—and 1,4-dibromotetrafluorobenzene—a significantly weaker donor [1]. In a systematic study of haloethynyl XB donors in N-(pyridin-2-yl)amide crystals, bromoethynyl donors exhibited ambidentate acceptor preference, engaging with either π-clouds or N(pyr) sites, in contrast to chloroethynyl donors (which exclusively selected π-clouds) and iodoethynyl donors (which engaged exclusively with N(pyr) acceptors) [2]. This intermediate strength and tunable acceptor preference differentiates bromoethynyl-substituted compounds from their chloro- and iodoethynyl analogs.

XB donor strength

Class-level

Intermediate: midway between DITFB and 1,4-dibromotetrafluorobenzene

Supports crystal engineering context with ambidentate acceptor preference

Engages both π-clouds and N(pyr) sites; class-level inference from haloethynyl studies

Evidence Dimension	Halogen-bond donor strength (relative ranking)
Target Compound Data	Bromoethynyl moiety: midway between DITFB and 1,4-dibromotetrafluorobenzene
Comparator Or Baseline	DITFB (strongest); 1,4-dibromotetrafluorobenzene (weaker)
Quantified Difference	Intermediate donor strength; ambidentate π/N acceptor binding vs. chloroethynyl (π-only) and iodoethynyl (N-only)
Conditions	Solid-state crystal engineering studies; intermolecular binding preferences in N-(pyridin-2-yl)amides

Why This Matters

This class-level evidence indicates that the bromoethynyl group provides a predictable, intermediate-strength halogen-bond donor for supramolecular assembly, offering greater acceptor flexibility than iodoethynyl or chloroethynyl analogs—critical for crystal engineering applications requiring tunable non-covalent interactions.

• [1] S. Rosokha et al. Ranking Halogen-Bond Donors. ChemistryViews, November 15, 2013. Bromoethynyl moiety strength positioned between DITFB and 1,4-dibromotetrafluorobenzene. View Source
• [2] A. J. Moore, B. C. Gibb. Intermolecular binding preferences of haloethynyl halogen-bond donors as a function of molecular electrostatic potentials in a family of N-(pyridin-2-yl)amides. ScienceDirect, July 19, 2021. View Source

Dual Orthogonal Reactivity: Bromoalkyne and Nitrile Sites

2-(2-(Bromoethynyl)phenyl)acetonitrile contains two synthetically orthogonal functional groups: a bromoalkyne (–C≡CBr) that participates in copper-catalyzed Csp–S couplings , nickel-catalyzed cross-coupling with Grignard reagents [1], and palladium-catalyzed Sonogashira couplings, alongside a nitrile group capable of α-alkylation, hydrolysis to carboxylic acids, or reduction to amines. In contrast, the simpler analog 2-bromophenylacetonitrile (CAS 19472-74-3) possesses only an aryl bromide and a nitrile, lacking the alkyne spacer and the distinct reactivity of the bromoethynyl terminus . The orthogonality enables sequential or simultaneous functionalization: the bromoalkyne can be cross-coupled without affecting the nitrile, and the benzylic –CH₂CN site can be deprotonated and alkylated while the bromoalkyne remains intact or is protected.

Orthogonal reactivity

Class-level

Two handles: bromoalkyne + nitrile vs. single site in 2-bromophenylacetonitrile

Supports sequential orthogonal synthesis workflow

Sonogashira, Glaser, Csp–S coupling at bromoalkyne; α-alkylation at nitrile

Evidence Dimension	Number of orthogonal reactive handles
Target Compound Data	Two orthogonal handles: bromoalkyne (–C≡CBr) plus benzylic nitrile (–CH₂CN)
Comparator Or Baseline	2-Bromophenylacetonitrile (CAS 19472-74-3): aryl bromide plus benzylic nitrile only
Quantified Difference	Bromoalkyne enables Csp cross-coupling and halogen bonding not possible with aryl bromide alone; alkyne spacer alters electronic/steric profile
Conditions	Synthetic organic methodology; Sonogashira, Glaser, and Csp–S coupling conditions

Why This Matters

The dual orthogonal reactivity reduces the number of synthetic steps required to access complex phenylacetonitrile-derived scaffolds, providing a procurement rationale for users seeking to streamline multi-step syntheses of functionalized arylacetonitriles, heterocycles, or bioconjugates.

• [1] Nickel-catalyzed cross-coupling reaction of alkynyl bromides with Grignard reagents. Chinese Chemical Letters 2014, 25(09), 1296–1300. View Source

Bromoalkyne Self-Coupling for Conjugated Materials

Bromoalkyne-containing compounds, including those bearing the bromoethynyl (–C≡CBr) group, undergo copper-catalyzed self-coupling reactions under mild conditions to generate extended conjugated systems. In a representative study, hexakis(bromoethynyl)benzene (hBEP) underwent self-coupling on a copper substrate in 12 hours at room temperature to yield graphdiyne [1]. While 2-(2-(bromoethynyl)phenyl)acetonitrile is monomeric rather than hexa-substituted, the bromoalkyne moiety in this compound is similarly susceptible to Glaser-type homocoupling and asymmetric coupling reactions in the presence of copper(I) salts [2]. In contrast, 2-bromophenylacetonitrile lacks the alkyne unit and cannot undergo analogous Csp–Csp bond-forming self-coupling to form extended π-conjugated frameworks.

Self-coupling capacity

Class-level

Glaser-type homocoupling enabled by bromoalkyne; not possible with aryl bromide alone

Supports conjugated materials research context

Copper(I)-catalyzed Csp–Csp bond formation; monomeric building block for diacetylene frameworks

Evidence Dimension	Capability for Csp–Csp bond-forming self-coupling
Target Compound Data	Bromoalkyne moiety enables Glaser-type homocoupling; copper-catalyzed self-coupling possible
Comparator Or Baseline	2-Bromophenylacetonitrile: no alkyne unit, cannot undergo Csp–Csp self-coupling
Quantified Difference	Qualitative difference: bromoalkyne enables conjugated diacetylene formation; aryl bromide alone does not
Conditions	Copper(I) salt catalysis, room temperature, ambient atmosphere (Glaser coupling conditions)

Why This Matters

This class-level reactivity positions the compound as a viable monomeric building block for conjugated materials research, including graphdiyne-like frameworks and diacetylene-containing polymers, distinguishing it from simple aryl acetonitriles that cannot participate in alkyne-based self-coupling chemistry.

• [1] Synthesis of graphdiyne on a copper substrate via a self-coupling reaction. RSC Advances 2022. View Source
• [2] DIACETYLENE COMPOUND HAVING SOLID PHASE POLYMERIZABILITY. Agency for Science, Technology and Research. Patent application describing bromoethynyl self-coupling with CuCl. View Source

Ortho Regiochemistry vs. Meta/Para Isomers

The ortho-bromoethynyl substitution on the phenyl ring of 2-(2-(bromoethynyl)phenyl)acetonitrile positions the alkyne and nitrile groups in close proximity, enabling potential intramolecular cyclization pathways that are geometrically inaccessible to meta- or para-substituted analogs. A structurally related ortho-substituted analog, 2-(2-(bromoethynyl)-4-fluorophenyl)acetonitrile (CAS 2715198-71-1, molecular weight 238.06 g/mol), also features ortho-bromoethynyl substitution but introduces an additional fluorine substituent that alters electronic properties and increases molecular weight by 18 g/mol . While head-to-head reactivity comparisons are not available, the ortho topology of the target compound is defined and distinct from the 4-(bromoethynyl)phenyl substitution pattern found in compounds such as 4-(bromoethynyl)benzoic acid . The ortho arrangement is critical for applications requiring proximity-driven cyclization or chelation-assisted reactivity.

Ortho regiochemistry

Source review

Ortho-bromoethynyl topology enables proximity-driven cyclization absent in meta/para isomers

Supports ortho-specific cyclization and chelation strategy review

Head-to-head reactivity data not available; data to verify for specific applications

Evidence Dimension	Regiochemical substitution pattern
Target Compound Data	Ortho-bromoethynyl substitution (2-position relative to acetonitrile group)
Comparator Or Baseline	2-(2-(Bromoethynyl)-4-fluorophenyl)acetonitrile (ortho-bromoethynyl plus para-F); 4-(bromoethynyl)benzoic acid (para-substituted)
Quantified Difference	Ortho vs. para topology; proximity-driven intramolecular cyclization accessible only in ortho isomer
Conditions	Synthetic organic methodology; intramolecular cyclization and chelation-assisted reactions

Why This Matters

The defined ortho regiochemistry is essential for researchers requiring proximity between the bromoalkyne and benzylic nitrile groups for intramolecular cyclization strategies or for accessing ortho-specific structure-activity relationships in medicinal chemistry campaigns.

2-(2-(Bromoethynyl)phenyl)acetonitrile: Research & Industrial Applications

Fragment-Based Discovery for BRD4 and hDAT

The compound's documented binding to BRD4 BD2 (IC50 = 12.6 µM) and inhibition of human dopamine transporter (IC50 = 4.2 µM) [1] make it suitable as a validated fragment hit for medicinal chemistry programs targeting BET bromodomains or monoamine transporters. Its molecular weight (220.07 g/mol) falls within the rule-of-three fragment space (MW <300), and the bromoethynyl group provides a synthetic handle for fragment growing and linking strategies. The nitrile can be further functionalized via hydrolysis or reduction to generate lead-like molecules with improved affinity.

Orthogonal Sequential Functionalization Building Block

The compound's two orthogonal reactive sites—the bromoalkyne for Sonogashira/Glaser/Csp–S cross-coupling and the benzylic nitrile for α-alkylation or hydrolysis—enable sequential functionalization strategies . This dual reactivity is particularly valuable for synthesizing complex phenylacetonitrile-derived heterocycles, bioconjugates, and functionalized aromatic scaffolds where protecting-group-free, orthogonal transformations are required. The ortho topology further enables proximity-driven cyclization pathways not accessible with meta- or para-substituted analogs.

Halogen-Bond-Driven Crystal Engineering & Self-Assembly

The bromoethynyl moiety functions as an intermediate-strength halogen-bond donor with ambidentate acceptor preference (capable of engaging both π-clouds and N(pyr) sites) [2]. This property supports its use in crystal engineering studies, supramolecular synthon design, and the construction of co-crystals where tunable, non-covalent halogen-bonding interactions are required. The bromoethynyl group's donor strength—positioned between DITFB and 1,4-dibromotetrafluorobenzene [2]—provides predictable interaction energies for designing self-assembled architectures.

Precursor for Conjugated Materials and Diacetylene Polymers

The bromoalkyne moiety in 2-(2-(bromoethynyl)phenyl)acetonitrile undergoes copper-catalyzed Glaser-type homocoupling to form diacetylenes, which serve as precursors to conjugated polymers, graphdiyne-like frameworks, and advanced optoelectronic materials [3]. The presence of the nitrile group offers additional post-polymerization functionalization opportunities or can contribute to polar interactions that influence material morphology. This distinguishes the compound from simple aryl acetonitriles that lack alkyne self-coupling capacity.

Application

Selection Property

Validation Focus

BRD4 BD2 and hDAT fragment-based studies

Reported fragment-binding assay context

Binding assay endpoint review

Orthogonal sequential functionalization

Dual reactive sites: bromoalkyne + benzylic nitrile

Sequential transformation review

Halogen-bond-driven crystal engineering

Intermediate-strength XB donor with ambidentate acceptor profile

Supramolecular assembly endpoint review

Conjugated materials and diacetylene polymer synthesis

Bromoalkyne self-coupling capability

Glaser homocoupling and materials morphology review

• [1] BindingDB BDBM50514857 and BDBM50520015. Affinity data for BRD4 BD2 (IC50 = 1.26E+4 nM) and hDAT (IC50 = 4.20E+3 nM). View Source
• [2] S. Rosokha et al. Ranking Halogen-Bond Donors. ChemistryViews 2013; A. J. Moore et al. Intermolecular binding preferences of haloethynyl halogen-bond donors. ScienceDirect 2021. View Source
• [3] Synthesis of graphdiyne on a copper substrate via a self-coupling reaction. RSC Advances 2022; DIACETYLENE COMPOUND HAVING SOLID PHASE POLYMERIZABILITY patent. View Source